Cas no 2060025-85-4 (3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid)

• Product Name: 3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid
• CAS No: 2060025-85-4
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• MDL: MFCD30498268
• CID: 5163616
• PubChem ID: 137703151
• Update Time: 2025-10-13

3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-3-methoxy-
• 3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

• MDL： MFCD30498268
• Inchi： 1S/C12H12O3/c1-15-7-3-2-6-4-9-10(8(6)5-7)11(9)12(13)14/h2-3,5,9-11H,4H2,1H3,(H,13,14)
• InChI Key： DAOJUBAYNXYAES-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C1CC1=C2C=C(OC)C=C1

Additional information on 3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid

3-Methoxy-1H,1aH,6H,6aH-Cyclopropaaindene-1-Carboxylic Acid: A Comprehensive Overview

3-Methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid, with the CAS number 2060025-85-4, is a unique organic compound that has garnered significant attention in recent years due to its intriguing chemical structure and potential applications in various fields. This compound belongs to the class of cyclopropaindenecarboxylic acids, which are known for their complex ring systems and functional groups that offer a wide range of chemical reactivity and biological activity.

The molecular structure of 3-methoxy-cyclopropaaindene carboxylic acid is characterized by a fused bicyclic system consisting of a cyclopropane ring and an indene moiety. The presence of the methoxy group at the 3-position introduces additional electronic effects and steric hindrance, which can significantly influence the compound's chemical properties. The carboxylic acid group at the 1-position further enhances its reactivity and potential for forming various derivatives.

Recent studies have highlighted the importance of this compound in the field of organic synthesis. Researchers have explored its role as an intermediate in the synthesis of more complex molecules with potential pharmaceutical applications. For instance, its ability to undergo various cycloaddition reactions has been exploited to construct bioactive compounds with promising anti-inflammatory and antioxidant properties.

In addition to its synthetic applications, 3-methoxy-cyclopropaaindene carboxylic acid has also been studied for its potential in materials science. Its unique electronic structure makes it a candidate for use in organic semiconductors and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to predict its electronic properties with high accuracy, paving the way for its integration into next-generation materials.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the core bicyclic structure. This method not only enhances the efficiency of the synthesis but also allows for fine-tuning of the substituents to achieve desired properties.

From a pharmacological perspective, 3-methoxy-cyclopropaaindene carboxylic acid has shown promise as a lead compound for drug discovery. Its ability to modulate key biological pathways makes it a valuable tool in studying disease mechanisms and developing therapeutic interventions. Ongoing research is focused on optimizing its bioavailability and reducing potential side effects to enhance its suitability as a drug candidate.

In conclusion, 3-methoxy-1H,1aH,6H,6aH-cyclopropaaindene-1-carboxylic acid represents a fascinating example of how complex organic molecules can be harnessed for diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and technological innovation.